N~1~-(4-methoxyphenyl)-N~2~-(methylsulfonyl)-N~2~-phenylalaninamide

• IUPAC Name: N-(4-methoxyphenyl)-2-(N-methylsulfonylanilino)propanamide
• InChI: InChI=1S/C17H20N2O4S/c1-13(17(20)18-14-9-11-16(23-2)12-10-14)19(24(3,21)22)15-7-5-4-6-8-15/h4-13H,1-3H3,(H,18,20)
• InChI Key: XKRPYRZKFDUHOW-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC=C(C=C1)OC)N(C2=CC=CC=C2)S(=O)(=O)C
• Molecular Formula: C17H20N2O4S
• Molecular Weight: 348.4 g/mol

Description

N~1~-(4-methoxyphenyl)-N~2~-(methylsulfonyl)-N~2~-phenylalaninamide, also known as MSMP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research and medicine. MSMP is a peptide-based compound that has been synthesized through various methods, and its mechanism of action and physiological effects have been extensively studied.

Mechanism of Action

The mechanism of action of N~1~-(4-methoxyphenyl)-N~2~-(methylsulfonyl)-N~2~-phenylalaninamide is based on its ability to inhibit proteases, specifically serine proteases. This compound binds to the active site of these proteases and prevents their activity, leading to a reduction in proteolytic activity. This mechanism has been studied extensively in vitro, and this compound has been shown to be a potent inhibitor of various serine proteases.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including its ability to inhibit tumor growth and metastasis, reduce inflammation, and modulate immune responses. This compound has also been shown to have neuroprotective effects and to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

N~1~-(4-methoxyphenyl)-N~2~-(methylsulfonyl)-N~2~-phenylalaninamide has several advantages for lab experiments, including its stability, solubility, and specificity for serine proteases. However, this compound also has limitations, including its cost, difficulty in synthesis, and potential for off-target effects.

Future Directions

There are several future directions for N~1~-(4-methoxyphenyl)-N~2~-(methylsulfonyl)-N~2~-phenylalaninamide research, including its potential use as a therapeutic agent for various diseases, including cancer and neurodegenerative diseases. This compound could also be used as a tool for studying proteases and their role in disease progression. Additionally, further studies are needed to investigate the potential off-target effects of this compound and to improve its synthesis and stability.

Scientific Research Applications

N~1~-(4-methoxyphenyl)-N~2~-(methylsulfonyl)-N~2~-phenylalaninamide has been used in various scientific research applications, including as a tool for investigating the role of proteases in disease progression, as a potential therapeutic agent for cancer, and as a probe for studying protein-protein interactions. This compound has also been used as a substrate for various enzymes, including proteases and kinases, to study their activity and specificity.